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Compound Name: AC-Ser(tbu)-OH

Cat. No.: B556382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-terminal modification is a critical strategy in peptide and protein engineering, employed to

enhance stability, modulate bioactivity, and improve pharmacokinetic profiles. One of the most

common modifications is N-terminal acetylation, which neutralizes the positive charge of the N-

terminal amine and can mimic the natural structure of many proteins.[1][2] This modification

often increases a peptide's resistance to degradation by exopeptidases, thereby extending its

biological half-life.[3][4]

AC-Ser(tbu)-OH, or N-Acetyl-O-tert-butyl-L-serine, is a specialized amino acid derivative

designed for the convenient introduction of an N-terminal acetylated serine residue. The tert-

butyl (tBu) group provides robust protection for the serine side-chain hydroxyl group during

standard solid-phase peptide synthesis (SPPS), preventing unwanted side reactions.[5] This

reagent is particularly valuable for synthesizing complex therapeutic peptides where N-terminal

modifications are essential for function.[6]

Reagent Properties and Rationale for Use
AC-Ser(tbu)-OH is a bifunctional reagent that simultaneously introduces an N-terminal acetyl

cap and a serine residue. This is advantageous when the desired peptide sequence begins

with serine and requires N-terminal acetylation for optimal activity or stability.
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Table 1: Physicochemical Properties of AC-Ser(tbu)-OH

Property Value Reference

CAS Number 77285-09-7 [7][8]

Molecular Formula C₉H₁₇NO₄ [8]

Molecular Weight 203.24 g/mol [8]

Form White Crystalline Powder [9]

| Storage Temp. | -15°C to 2-8°C |[9][10] |

The core advantage of using AC-Ser(tbu)-OH lies in its orthogonal protection strategy, which is

fully compatible with standard Fmoc/tBu-based solid-phase peptide synthesis.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b556382?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9783814.htm
https://www.scbt.com/p/ac-l-ser-tbu-oh-77285-09-7
https://www.scbt.com/p/ac-l-ser-tbu-oh-77285-09-7
https://www.scbt.com/p/ac-l-ser-tbu-oh-77285-09-7
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9783814.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9783814.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/47619
https://www.benchchem.com/product/b556382?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/fmoc-sertbu-oh-a-key-amino-acid-derivative-for-peptide-based-drug-discovery-ak
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AC-Ser(tbu)-OH Structure & Function

Functional Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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